N-(3,4-dimethoxyphenyl)-2-((4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[4-(2-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H21N3O5S/c1-27-16-7-5-4-6-15(16)24-11-10-22-20(21(24)26)30-13-19(25)23-14-8-9-17(28-2)18(12-14)29-3/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key: WQWMIBUHCSHXEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=CC=C3OC)OC
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol
• CAS No.: 900007-20-7

Description

N-(3,4-dimethoxyphenyl)-2-((4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

The synthesis and structural analysis of compounds with similar chemical structures have been extensively studied. For example, the synthesis of complex acetamides and their structural elucidation provide insights into their potential applications in various fields, including materials science and pharmaceuticals. The study of chloroacetamide inhibition of fatty acid synthesis in green algae highlights the herbicidal potential of similar compounds, which could extend to the subject chemical through analogy (Weisshaar & Böger, 1989). Furthermore, the crystal structure analysis of related compounds, such as capsaicinoids, provides a foundation for understanding the conformational dynamics and potential receptor interactions of similar acetamides (Park et al., 1995).

Photoinitiators and Polymer Chemistry

Compounds with acetamide functionalities have been investigated for their role as photoinitiators in the preparation of hybrid networks. The study on thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators demonstrates the utility of such compounds in polymer chemistry, particularly in improving thermal stability and creating robust polymer/filler networks (Batibay et al., 2020). This suggests that the subject compound might also find applications in materials science, especially in the development of advanced polymers with enhanced properties.

Medicinal Chemistry and Drug Synthesis

The synthesis of intermediates for antimalarial drugs, as demonstrated by the chemoselective acetylation of 2-aminophenol, indicates the relevance of acetamide derivatives in medicinal chemistry (Magadum & Yadav, 2018). Similarly, the synthesis of novel acetamides with anti-inflammatory activity underlines the potential therapeutic applications of such compounds (Sunder & Maleraju, 2013). These findings suggest that "N-(3,4-dimethoxyphenyl)-2-((4-(2-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide" could be explored for its potential in drug development, particularly in designing new therapeutic agents.